Cas no 2680821-20-7 (benzyl N-{4'-bromo-2-methyl-1,1'-biphenyl-4-yl}carbamate)

• Product Name: benzyl N-{4'-bromo-2-methyl-1,1'-biphenyl-4-yl}carbamate
• CAS No: 2680821-20-7
• MF: C₂₁H₁₈BrNO₂
• MW: 396.277124881744
• CID: 5626190
• PubChem ID: 165933002
• Update Time: 2025-05-20

benzyl N-{4'-bromo-2-methyl-1,1'-biphenyl-4-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28303024
• benzyl N-{4'-bromo-2-methyl-[1,1'-biphenyl]-4-yl}carbamate
• 2680821-20-7
• benzyl N-{4'-bromo-2-methyl-1,1'-biphenyl-4-yl}carbamate

• Inchi： 1S/C21H18BrNO2/c1-15-13-19(11-12-20(15)17-7-9-18(22)10-8-17)23-21(24)25-14-16-5-3-2-4-6-16/h2-13H,14H2,1H3,(H,23,24)
• InChI Key： COJMIWDTNTXNFK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC(=CC=1C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 395.05209g/mol
• Monoisotopic Mass: 395.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-{4'-bromo-2-methyl-1,1'-biphenyl-4-yl}carbamate

Benzyl N-{4'-bromo-2-methyl-1,1'-biphenyl-4-yl}carbamate: A Comprehensive Overview

The compound benzyl N-{4'-bromo-2-methyl-1,1'-biphenyl-4-yl}carbamate (CAS No. 2680821-20-7) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a biphenyl system substituted with bromine and methyl groups, coupled with a carbamate functional group. The biphenyl moiety, a key structural feature, contributes to the molecule's stability and bioavailability, making it a valuable component in drug design and synthesis.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like benzyl N-{4'-bromo-2-methyl-1,1'-biphenyl-4-yl}carbamate. Researchers have employed various methodologies, including Suzuki coupling and Stille coupling reactions, to assemble the biphenyl core efficiently. These methods not only enhance the scalability of the synthesis but also improve the overall yield and purity of the compound. The integration of these techniques has been instrumental in advancing the development of this compound for therapeutic applications.

One of the most promising areas of research involving benzyl N-{4'-bromo-2-methyl-1,1'-biphenyl-4-yl}carbamate is its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits significant bioactivity against various targets, including enzymes involved in inflammatory pathways and cancer progression. For instance, recent investigations have demonstrated its ability to inhibit COX-2 (cyclooxygenase-2), an enzyme associated with inflammation and pain. This property makes it a strong candidate for the development of anti-inflammatory and analgesic agents.

In addition to its therapeutic potential, benzyl N-{4'-bromo-2-methyl-1,1'-biphenyl-4-yli}carbamate has also garnered attention in agrochemical research. Its ability to modulate plant growth regulators has been explored as a means to enhance crop yields and resistance to environmental stressors. Field trials conducted in controlled environments have shown promising results, indicating that this compound could play a pivotal role in sustainable agriculture.

The structural versatility of benzyl N-{4'-bromo-biphenyli}carbamate allows for further functionalization to tailor its properties for specific applications. For example, researchers have explored the substitution of bromine with other halogens or functional groups to study their effects on bioactivity and pharmacokinetics. These modifications have provided valuable insights into structure–activity relationships (SAR), which are crucial for optimizing drug candidates.

From a materials science perspective, benzyl N-{4'-bromo-biphenyli}carbamate has been investigated as a precursor for advanced materials such as polymers and organic semiconductors. Its biphenyl core contributes to π-conjugation, which is essential for electronic applications. Ongoing studies aim to exploit these properties for the development of high-performance electronic devices.

In conclusion, benzyl N-{4'-bromo-biphenyli}carbamate (CAS No. 2680821) represents a multifaceted compound with vast potential across diverse scientific domains. Its unique structure and bioactivity make it an invaluable tool in drug discovery, agrochemical innovation, and materials science. As research continues to uncover new applications and optimize its properties, this compound is poised to make significant contributions to advancing scientific knowledge and technological progress.